Cas no 2228490-81-9 (3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutan-1-amine)

• Product Name: 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutan-1-amine
• CAS No: 2228490-81-9
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5858905
• PubChem ID: 165880385
• Update Time: 2025-07-16

3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutan-1-amine
• 2228490-81-9
• 3-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-3-methylbutan-1-amine
• EN300-1774208

• Inchi： 1S/C11H19N3/c1-11(2,6-7-12)10-8-4-3-5-9(8)13-14-10/h3-7,12H2,1-2H3,(H,13,14)
• InChI Key： QUZVGXGHQXNDBF-UHFFFAOYSA-N
• SMILES： N1C2CCCC=2C(C(C)(C)CCN)=N1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutan-1-amine

Recent Advances in the Study of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutan-1-amine (CAS: 2228490-81-9)

The compound 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutan-1-amine (CAS: 2228490-81-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentacpyrazole core and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the synthesis and optimization of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutan-1-amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating specific biological pathways. Preliminary in vitro and in vivo experiments suggest that it may have applications in treating neurological disorders, owing to its ability to interact with neurotransmitter systems. Additionally, its potential as an anti-inflammatory agent is being explored, with early results indicating inhibitory effects on key inflammatory markers.

The mechanism of action of 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutan-1-amine is another focal point of current research. Molecular docking studies and binding assays have provided insights into its interactions with target proteins, shedding light on its specificity and efficacy. These findings are crucial for the design of derivatives with enhanced therapeutic profiles.

In conclusion, the compound 3-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-3-methylbutan-1-amine (CAS: 2228490-81-9) represents a promising candidate for further drug development. Ongoing research aims to elucidate its full therapeutic potential and optimize its properties for clinical use. The integration of synthetic chemistry, pharmacology, and molecular biology approaches will be essential in advancing this compound toward preclinical and clinical trials.